Cas no 4603-74-1 (N-(4-bromophenyl)-2,4-dinitroaniline)

• Product Name: N-(4-bromophenyl)-2,4-dinitroaniline
• CAS No: 4603-74-1
• MF: C₁₂H₈BrN₃O₄
• MW: 338.113621711731
• CID: 930162
• PubChem ID: 291924
• Update Time: 2025-04-19

N-(4-bromophenyl)-2,4-dinitroaniline Chemical and Physical Properties

Names and Identifiers

• N-(4-bromophenyl)-2,4-dinitroaniline
• 4'-Brom-2.4-dinitro-diphenylamin
• 4'-Bromo-2,4-dinitrodiphenylamine
• NSC-157491
• 4603-74-1
• N1-(4-bromophenyl)-2,4-dinitroaniline
• CSJQUFZYIASQTA-UHFFFAOYSA-N
• N-(4-Bromophenyl)-2,4-dinitroaniline #
• NSC157491
• DTXSID00303245
• AKOS000286007

• Inchi： 1S/C12H8BrN3O4/c13-8-1-3-9(4-2-8)14-11-6-5-10(15(17)18)7-12(11)16(19)20/h1-7,14H
• InChI Key： CSJQUFZYIASQTA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 336.97000
• Monoisotopic Mass: 336.97
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.73
• Boiling Point: 450.1°C at 760 mmHg
• Flash Point: 226°C
• Refractive Index: 1.71
• PSA: 103.67000
• LogP: 5.12850